Cas no 1803561-80-9 (3-Hydrazinyl-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2,4,6-tetraene hydrate)

• Product Name: 3-Hydrazinyl-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2,4,6-tetraene hydrate
• CAS No: 1803561-80-9
• MF: C₁₀H₁₄N₄OS
• MW: 238.309360027313
• CID: 5702255
• PubChem ID: 86811836
• Update Time: 2025-07-17

3-Hydrazinyl-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2,4,6-tetraene hydrate Chemical and Physical Properties

Names and Identifiers

• 3-Hydrazinyl-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2,4,6-tetraenehydrate
• 3-Hydrazinyl-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2,4,6-tetraene hydrate
• 1803561-80-9
• 4-Hydrazino-5,6,7,8-tetrahydrobenzo[b]thieno[2,3-d]pyrimidine hemihydrate
• EN300-187330
• 5,6,7,8-Tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-ylhydrazine

• Inchi： 1S/C10H12N4S.H2O/c11-14-9-8-6-3-1-2-4-7(6)15-10(8)13-5-12-9;/h5H,1-4,11H2,(H,12,13,14);1H2
• InChI Key： UNGNMUHSMYJUGA-UHFFFAOYSA-N
• SMILES： N(=C1/N=CNC2SC3CCCCC=3C/1=2)\N.O

Computed Properties

• Exact Mass: 238.08883226g/mol
• Monoisotopic Mass: 238.08883226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.1Ų

Additional information on 3-Hydrazinyl-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2,4,6-tetraene hydrate

Introduction to 3-Hydrazinyl-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2,4,6-tetraene hydrate (CAS No. 1803561-80-9)

3-Hydrazinyl-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2,4,6-tetraene hydrate, identified by its CAS number 1803561-80-9, is a complex heterocyclic compound with a unique structural framework that has garnered significant attention in the field of medicinal chemistry and pharmacological research. The compound features a tricyclic structure incorporating sulfur and nitrogen atoms, which contributes to its distinct chemical properties and potential biological activities.

The molecular architecture of this compound includes a hydrazine substituent at the 3-position and a thia group at the 8-position, embedded within a tricyclo[7.4.0.0,2,7]tridecane backbone. This intricate arrangement creates a rigid scaffold that may influence its interactions with biological targets, making it a promising candidate for further investigation in drug discovery programs.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry due to their diverse pharmacological profiles and improved binding affinities. The presence of both nitrogen and sulfur heteroatoms in 3-hydrazinyl-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2,4,6-tetraene hydrate suggests potential bioactivity against various diseases, including inflammatory disorders and infectious diseases.

One of the most compelling aspects of this compound is its structural complexity, which may confer selective binding properties against specific biological receptors or enzymes. The tricyclic core provides stability to the molecule while allowing for conformational flexibility that can be exploited to optimize drug-like properties such as solubility and metabolic stability.

Recent studies have highlighted the importance of sulfonamide derivatives in medicinal chemistry due to their broad spectrum of biological activities. The hydrazine moiety in 3-hydrazinyl-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2,4,6-tetraene hydrate could serve as a pharmacophore for designing molecules with enhanced efficacy against bacterial infections and cancer cell proliferation.

The hydrate form of this compound indicates its solubility in polar solvents, which is a critical factor for pharmaceutical applications. Solubility enhances bioavailability and facilitates formulation development for oral or parenteral administration.

From a synthetic chemistry perspective, the preparation of 3-hydrazinyl-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2,4,6-tetraene hydrate presents challenges due to the complexity of the tricyclic system and the need for precise functional group manipulation. Advanced synthetic methodologies such as transition-metal-catalyzed cyclizations and organometallic reactions have been explored to construct this framework efficiently.

The pharmacokinetic properties of this compound are yet to be fully elucidated; however， preliminary computational studies suggest that its molecular weight and lipophilicity may impact its absorption、distribution、metabolism，and excretion (ADME) profile。 Further experimental characterization is warranted to validate these predictions。

In conclusion， 3-hydrazinyl-8-thia-4、6-diazatricyclo[7。4。0。0、2、7]trideca、1(9)、2、4、6-tetraene hydrate (CAS No。1803561—80—9) represents an intriguing candidate for medicinal chemistry research due to its unique structural features and potential biological activities。 Its development could lead to novel therapeutic agents with significant clinical applications。